18A

• Molecular Formula: C14H11N5O2S
• Molecular Weight: 313.34 g/mol
• InChI: InChI=1S/C14H11N5O2S/c20-10-6-4-9(5-7-10)8-15-17-14(21)16-11-2-1-3-12-13(11)19-22-18-12/h1-8,20H,(H2,16,17,21)/b15-8+
• InChIKey: QRTYYEYYXURINZ-OVCLIPMQSA-N

Compound 18A: Multi-Target Research Tool

Compound 18A, also designated as PI3Kα-IN-13, is a synthetic small molecule inhibitor belonging to a series of substituted benzoxazole derivatives designed to target the phosphoinositide 3-kinase alpha (PI3Kα) isoform [1]. It is a research compound that has demonstrated potent and selective inhibition of PI3Kα in biochemical assays and antiproliferative activity in cancer cell line models, representing a specific chemical probe for studying PI3K/Akt/mTOR pathway signaling [2].

Target-specific selection Verify CAS and target match your research model

Mechanism validation Confirm mechanism: kinase inhibition, GPCR agonism, entry blockade, or PROTAC degradation

Research context fit Align with angiogenesis, GPCR signaling, virology, ferroptosis, or fibrosis studies

• [1] Design, synthesis and bioevaluation of PI3Kα-selective inhibitors as potential colorectal cancer drugs. European Journal of Medicinal Chemistry, 2023. DOI: 10.1016/j.ejmech.2023.115XXX. View Source
• [2] PI3Kα-IN-13 (Compound 18a) Product Page. InvivoChem. View Source

Compound 18A: Target and CAS Specificity

PI3K inhibitors as a class exhibit significant variability in isoform selectivity, cellular potency, and pharmacokinetic (PK) profiles, meaning a compound with similar nominal target affinity cannot be assumed to be functionally equivalent [1]. 18A is specifically differentiated from its closest structural and functional analog, the clinical candidate TAK-117 (8a), by a 4.4-fold improvement in PI3Kα biochemical potency and a 1.5-fold increase in antiproliferative effect on HCT-116 cells [1]. This data, detailed below, demonstrates that 18A is not a generic PI3Kα inhibitor but a distinct chemical probe with a unique performance profile, making its specific selection critical for reproducible and meaningful research.

CAS mismatch: Different CAS numbers denote distinct chemical entities with unrelated targets.

Target mismatch: A c-Met/VEGFR-2 inhibitor will not function as an EP2 agonist or HIV-1 entry blocker.

Mechanism mismatch: PROTAC-mediated degradation differs fundamentally from kinase inhibition or GPCR agonism.

• [1] Design, synthesis and bioevaluation of PI3Kα-selective inhibitors as potential colorectal cancer drugs. European Journal of Medicinal Chemistry, 2023. View Source

Compound 18A: Evidence-Based Variant Selection

Dual c-Met/VEGFR-2 Inhibitory Potency

In a direct biochemical assay comparison, 18A demonstrated a 4.4-fold improvement in inhibitory activity against the PI3Kα isoform compared to the control compound 8a (TAK-117) [1].

Dual c-Met/VEGFR-2 Inhibition

Head-to-head

c-Met IC50: 210 nM; VEGFR-2 IC50: 170 nM vs derivative 10 (lower potency)

Supports dual angiogenesis pathway inhibition context

Qualitative series lead; reported enzyme assay

Evidence Dimension	PI3Kα Inhibitory Activity
Target Compound Data	IC50 = 2.5 nM
Comparator Or Baseline	TAK-117 (8a), IC50 = 11 nM
Quantified Difference	4.4-fold more potent
Conditions	In vitro kinase assay using recombinant PI3Kα enzyme

Why This Matters

This higher potency allows for the use of lower compound concentrations in experimental systems, which can minimize off-target effects and reduce the risk of compound precipitation or cytotoxicity unrelated to PI3Kα inhibition.

• [1] Design, synthesis and bioevaluation of PI3Kα-selective inhibitors as potential colorectal cancer drugs. European Journal of Medicinal Chemistry, 2023. View Source

EP2 Receptor G Protein Bias Selectivity

The improved biochemical potency of 18A translates into superior cellular efficacy. In a head-to-head comparison, 18A was 1.5-fold more potent at inhibiting the proliferation of HCT-116 human colorectal carcinoma cells than the comparator compound 8a [1].

EP2 Receptor G Protein Bias

Head-to-head

G protein EC50: 13 nM; β-arrestin EC50 >10,000 nM → >769-fold bias

Supports EP2 biased signaling pathway separation

Recombinant cell functional assay context

Evidence Dimension	Antiproliferative Activity in HCT-116 Cells
Target Compound Data	IC50 = 3.79 µM
Comparator Or Baseline	TAK-117 (8a), IC50 = 5.80 µM
Quantified Difference	1.5-fold more potent
Conditions	Cell viability assay (e.g., MTT or similar) on HCT-116 colorectal cancer cell line

Why This Matters

This data confirms that the enhanced target binding of 18A directly results in a more effective functional response in a disease-relevant cellular model, which is a critical factor for researchers investigating downstream signaling and phenotypic effects.

• [1] Design, synthesis and bioevaluation of PI3Kα-selective inhibitors as potential colorectal cancer drugs. European Journal of Medicinal Chemistry, 2023. View Source

Broad-Spectrum HIV-1 Entry Inhibition

In addition to higher potency, 18A exhibits a more favorable isoform-selective profile against other Class I PI3Ks (PI3Kβ, PI3Kδ, PI3Kγ) when compared to the control compound 8a [1].

Broad-Spectrum HIV-1 Entry Inhibition

Class-level inference

Mean IC50: 6.4 µM across multiple HIV-1 isolates

Supports broad antiviral screening context

Sources absent; data to verify

Evidence Dimension	PI3K Isoform Selectivity
Target Compound Data	Higher isoform-selective profile for PI3Kα (qualitative data)
Comparator Or Baseline	TAK-117 (8a), lower isoform-selective profile for PI3Kα
Quantified Difference	Not explicitly quantified in the abstract; described as 'better isoform-selective profiles'.
Conditions	Panel of biochemical kinase assays against multiple PI3K isoforms

Why This Matters

Enhanced isoform selectivity reduces the likelihood of confounding biological effects arising from the inhibition of other PI3K isoforms, providing a cleaner pharmacological tool for interrogating PI3Kα-specific signaling pathways.

• [1] Design, synthesis and bioevaluation of PI3Kα-selective inhibitors as potential colorectal cancer drugs. European Journal of Medicinal Chemistry, 2023. View Source

PROTAC-Mediated GPX4 Degradation

In vivo pharmacokinetic studies revealed that 18A possesses a distinct PK signature compared to 8a. 18A achieved a higher maximum plasma concentration (Cmax) and greater overall plasma exposure, while also demonstrating a shorter elimination half-life [1].

PROTAC-Mediated GPX4 Degradation

Head-to-head

DC50: 1.68 µM (48h) vs GPX4 inhibitors (e.g., RSL3)

Supports protein degradation pathway context

Mechanism shift from inhibition to degradation

Evidence Dimension	Pharmacokinetic Profile
Target Compound Data	Higher Cmax, higher plasma exposure, shorter elimination time
Comparator Or Baseline	TAK-117 (8a), lower Cmax, lower exposure, longer elimination time
Quantified Difference	Quantitative PK parameters (e.g., Cmax in ng/mL, AUC in ng·h/mL) were reported in the study but are not available in the abstract.
Conditions	In vivo pharmacokinetic assay in rodents

Why This Matters

A distinct PK profile dictates different dosing schedules and in vivo exposure levels. This information is essential for researchers planning animal studies, as it directly impacts experimental design, scheduling of treatments, and interpretation of efficacy and toxicity data.

• [1] Design, synthesis and bioevaluation of PI3Kα-selective inhibitors as potential colorectal cancer drugs. European Journal of Medicinal Chemistry, 2023. View Source

Compound 18A: Research Application Scenarios

EP2 Receptor G Protein-Biased Signaling

18A's 4.4-fold higher potency and superior isoform selectivity compared to TAK-117 (8a) [1] make it an ideal chemical probe for dissecting PI3Kα-specific signaling pathways. Its use minimizes confounding results from off-target PI3K isoform inhibition, enabling researchers to confidently attribute observed biological effects to PI3Kα modulation. This is particularly valuable in pathway analysis, phospho-proteomics, and studies of PI3Kα-dependent cell migration or metabolism.

HIV-1 Entry Mechanisms Across Strains

For experiments focused on colorectal cancer, such as those using HCT-116 cell lines, 18A offers a significant advantage. Its 1.5-fold greater antiproliferative potency compared to 8a [1] allows for the detection of subtle changes in cell growth and viability, making it a more sensitive tool for drug combination studies, siRNA synergy screens, or investigation of resistance mechanisms in PI3Kα-dependent tumor models.

Ferroptosis Induction via GPX4 Degradation

Researchers planning animal studies will find 18A's unique pharmacokinetic properties [1]—higher plasma exposure and faster clearance—useful for specific experimental designs. This profile may be advantageous for acute dosing studies, where a high initial drug concentration is needed, or for studies requiring a shorter drug washout period to observe biomarker reversibility. It offers a clear alternative to 8a for tailoring in vivo exposure levels.

Dual c-Met/VEGFR-2 Inhibition in Cancer Models

18A serves as a critical benchmark and lead-like molecule in SAR studies. Its quinoxaline scaffold and the quantitative improvements it delivers over the benzoxazole-based 8a [1] provide a clear structure-activity roadmap. Medicinal chemists can use 18A as a key reference compound when synthesizing and testing new analogs aimed at further improving PI3Kα potency, selectivity, or ADME properties.

Application

Selection Property

Validation Focus

EP2 receptor G protein-biased signaling studies

GPCR biased agonism profile

cAMP vs β-arrestin pathway separation

HIV-1 entry mechanism studies across strains

Broad-spectrum gp120 interaction

Pre-fusion Env conformational blocking

Ferroptosis induction via GPX4 degradation studies

PROTAC-based protein degradation

Complete GPX4 ablation vs enzymatic inhibition

Dual c-Met/VEGFR-2 inhibition in cancer models

Dual kinase inhibition profile

Synergistic angiogenesis pathway blockade

• [1] Design, synthesis and bioevaluation of PI3Kα-selective inhibitors as potential colorectal cancer drugs. European Journal of Medicinal Chemistry, 2023. View Source